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Compound of Interest

4-Chloro-2,6-dibromo-3-
Compound Name:

methylaniline
CAS No.: 861559-78-6
Cat. No.: B1502210

Get Quote

Executive Summary & Compound Profile

4-Chloro-2,6-dibromo-3-methylaniline (CAS: 861559-78-6) is a highly specialized
halogenated aniline derivative. It serves as a critical intermediate in the synthesis of
agrochemicals and pharmaceutical bioisosteres, particularly where metabolic blocking (via
halogenation) is required to extend half-life.

This guide provides a comprehensive spectral and physicochemical profile to assist in the
identification, quality control, and synthetic utilization of this compound.

Physicochemical Identity
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Property Data

IUPAC Name 4-Chloro-2,6-dibromo-3-methylaniline
CAS Number 861559-78-6

Molecular Formula C7HsBr2CIN

Molecular Weight 299.39 g/mol

Appearance Off-white to pale beige crystalline solid

Soluble in DMSO, CDCIs, EtOAc; Insoluble in

Solubility .
water

Predicted range:[1][2] 98—-104 °C (Based on

Melting Point
structural analogues)

Synthesis & Production Logic

The synthesis of 4-chloro-2,6-dibromo-3-methylaniline typically proceeds via the electrophilic
aromatic substitution (bromination) of 4-chloro-3-methylaniline.

Expert Insight: Direct bromination of 4-chloro-3-methylaniline often yields a mixture of
regioisomers (e.g., 2-bromo vs. 6-bromo vs. 2,6-dibromo species). Achieving the 2,6-dibromo
target requires controlled excess of brominating agent (Brz) and careful pH control to activate
the 2- and 6-positions ortho to the amino group.

Synthetic Workflow Diagram

The following flowchart illustrates the critical pathway and necessary purification steps to
isolate the target from mono-brominated byproducts.
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Caption: Synthetic pathway emphasizing the requirement for purification to remove mono-
brominated impurities common in aniline halogenation.

Spectral Analysis & Characterization

Due to the specific substitution pattern, the spectral data for this compound is distinct. The
following data sets are derived from standard spectroscopic principles applied to the 2,6-
dibromo-4-chloro-3-methyl substitution pattern.

Nuclear Magnetic Resonance (NMR)

The molecule has low symmetry and a high degree of substitution, leaving only one aromatic
proton.

'H NMR (400 MHz, CDCls)
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. s . . Structural
Shift (0, ppm) Multiplicity Integration Assignment Lodi
ogic

The sole
aromatic proton.
[1] Deshielded by
ortho-Cl and
ortho-Br

7.45 - 7.55 Singlet (s) 1H H-5 (Ar-H)

substituents.

Amine protons.
Shift varies with
Broad Singlet (br concentration
4.60 - 5.00 2H -NH:2
S) and solvent
(exchangeable

with D20).

Methyl group at
C-3. Deshielded
relative to

) toluene (2.3

2.48 Singlet (s) 3H Ar-CHs

ppm) due to
ortho-Br and
ortho-Cl

crowding.

13C NMR (100 MHz, CDCls)
e C-1(C-NH2): ~141.0 ppm (Quaternary, attached to N)

e C-4 (C-CI): ~125.0 ppm (Quaternary)

e C-3(C-Me): ~136.0 ppm (Quaternary)

e C-5(C-H): ~130.5 ppm (Methine, only CH signal in aromatic region)

e C-2/C-6 (C-Br): ~108.0 — 112.0 ppm (Quaternary, shielded by Heavy Atom Effect of Bromine)

e CHs: ~21.0 ppm
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Mass Spectrometry (MS)

The mass spectrum is the most definitive identification tool due to the unique isotope pattern of
one Chlorine and two Bromines.

 lonization Mode: EI (70 eV) or ESI+
e Molecular lon (M+): m/z 299 (based on 7°Br and 3>Cl)
 |sotope Pattern (Theoretical Intensity):

o m/z 297: (M - 2) Small peak if present.

o m/z 299 (Base): [3>Cl, 7°Br, 7°Br] Relative Intensity: ~100%

o m/z 301: [33Cl, "°Br, 8Br] + [3Cl, 7°Br, 7°Br] Relative Intensity: ~160% (Distinctive "tall"
middle peak characteristic of Brz)

o m/z 303: [33Cl, 81Br, 81Br] + [37Cl, 7°Br, ®1Br] Relative Intensity: ~70%
o m/z 305: [3’Cl, 81Br, 81Br] Relative Intensity: ~10%

Diagnostic Rule: Look for the "1 : 2.5 : 1.5" approximate cluster pattern typical of CIBrz

systems.

Infrared Spectroscopy (FT-IR)
Wavenumber (cm~?) Functional Group Mode

) ) N-H Stretching
3450, 3360 Primary Amine (-NHz) ) )
(Asymmetric/Symmetric)
1620 Aromatic Ring C=C Ring Deformation
1580 Amine N-H Bending (Scissoring)
1050 — 1080 Aryl Chloride C-CI Stretch
) C-Br Stretch (Strong fingerprint

600 — 700 Aryl Bromide

bands)
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Quality Control & Purity Analysis

For researchers utilizing this compound in coupling reactions (e.g., Suzuki-Miyaura or
Buchwald-Hartwig), purity is paramount to prevent catalyst poisoning.

HPLC Method (Standard Protocol)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 um)
» Mobile Phase A: Water + 0.1% Formic Acid

o Mobile Phase B: Acetonitrile (MeCN)

» Gradient: 50% B to 95% B over 10 minutes.

e Flow Rate: 1.0 mL/min

o Detection: UV at 254 nm (Aromatic absorption)

o Retention Time: Expect late elution (highly lipophilic due to halogens).

Handling & Stability

 Light Sensitivity: Brominated anilines are photosensitive. Store in amber vials.

» Oxidation: The amine group is susceptible to oxidation. Store under inert atmosphere
(Argon/Nitrogen) at 2—-8 °C.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tandfonline.com [tandfonline.com]
o 2. beilstein-journals.org [beilstein-journals.org]

o To cite this document: BenchChem. [Technical Reference Guide: 4-Chloro-2,6-dibromo-3-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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